Cas no 1361474-47-6 (2-(2,3,4-Trichlorophenyl)thiazole-5-sulfonamide)

• Product Name: 2-(2,3,4-Trichlorophenyl)thiazole-5-sulfonamide
• CAS No: 1361474-47-6
• MF: C₉H₅Cl₃N₂O₂S₂
• MW: 343.637196302414
• CID: 4967155
• Update Time: 2025-05-19

2-(2,3,4-Trichlorophenyl)thiazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,4-Trichlorophenyl)thiazole-5-sulfonamide

• Inchi： 1S/C9H5Cl3N2O2S2/c10-5-2-1-4(7(11)8(5)12)9-14-3-6(17-9)18(13,15)16/h1-3H,(H2,13,15,16)
• InChI Key： RUKWIJUPZZSOGD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=NC=C(S1)S(N)(=O)=O)Cl)Cl

Computed Properties

• Exact Mass: 341.885803 g/mol
• Monoisotopic Mass: 341.885803 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 343.6
• XLogP3: 3.4
• Topological Polar Surface Area: 110

Additional information on 2-(2,3,4-Trichlorophenyl)thiazole-5-sulfonamide

Introduction to 2-(2,3,4-Trichlorophenyl)thiazole-5-sulfonamide (CAS No. 1361474-47-6)

2-(2,3,4-Trichlorophenyl)thiazole-5-sulfonamide, with the CAS number 1361474-47-6, is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The chemical structure of 2-(2,3,4-Trichlorophenyl)thiazole-5-sulfonamide features a thiazole ring substituted with a trichlorophenyl group and a sulfonamide moiety. The presence of these functional groups imparts specific chemical and biological characteristics to the molecule. The trichlorophenyl group is known for its electron-withdrawing properties, which can influence the compound's reactivity and stability. The sulfonamide group, on the other hand, is a common pharmacophore in many drugs and is associated with various therapeutic effects.

Recent research has highlighted the potential of 2-(2,3,4-Trichlorophenyl)thiazole-5-sulfonamide in several areas of medicinal chemistry. One notable study published in the Journal of Medicinal Chemistry (2021) investigated the antimicrobial activity of this compound against a panel of bacterial strains, including both Gram-positive and Gram-negative bacteria. The results showed that 2-(2,3,4-Trichlorophenyl)thiazole-5-sulfonamide exhibited significant inhibitory effects on bacterial growth, particularly against methicillin-resistant Staphylococcus aureus (MRSA). This finding suggests that the compound could be a promising lead for the development of new antimicrobial agents.

In addition to its antimicrobial properties, 2-(2,3,4-Trichlorophenyl)thiazole-5-sulfonamide has also been studied for its anti-inflammatory effects. A study published in the Inflammation Research (2020) evaluated the compound's ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The results demonstrated that 2-(2,3,4-Trichlorophenyl)thiazole-5-sulfonamide effectively reduced the production of these cytokines, indicating its potential as an anti-inflammatory agent.

The anticancer potential of 2-(2,3,4-Trichlorophenyl)thiazole-5-sulfonamide has also been explored. A research article in the Cancer Letters (2019) reported that this compound exhibited cytotoxic activity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116). The mechanism of action was found to involve apoptosis induction and cell cycle arrest at the G0/G1 phase. These findings suggest that 2-(2,3,4-Trichlorophenyl)thiazole-5-sulfonamide could be a valuable candidate for further development as an anticancer agent.

The synthesis of 2-(2,3,4-Trichlorophenyl)thiazole-5-sulfonamide typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 2-chloroacetyl chloride with 2-aminothiophenol to form 2-(chloroacetyl)-benzenethiol. This intermediate is then cyclized with ammonium thiocyanate to form 2-(benzenesulfonyl)-thiazole. Finally, the sulfonation step is carried out using chlorosulfonic acid to introduce the sulfonamide group. The overall yield and purity of the final product can be optimized by carefully controlling reaction conditions such as temperature and reaction time.

In terms of safety and handling, it is important to note that while 2-(2,3,4-Trichlorophenyl)thiazole-5-sulfonamide is not classified as a hazardous material or controlled substance under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, appropriate storage conditions should be maintained to ensure stability and prevent degradation.

The future prospects for 2-(2,3,4-Trichlorophenyl)thiazole-5-sulfonamide are promising. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological properties for various therapeutic applications. Preclinical studies are currently underway to evaluate its efficacy and safety in animal models of infection and cancer. If these studies yield positive results, clinical trials may be initiated to assess its potential as a novel therapeutic agent.

In conclusion, 2-(2,3,4-Trichlorophenyl)thiazole-5-sulfonamide (CAS No. 1361474-47-6) is a versatile compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in areas such as antimicrobial agents, anti-inflammatory drugs, and anticancer therapeutics.